Cas no 2168904-86-5 (2-amino-N-methyl-N-propylpropane-1-sulfonamide)

• Product Name: 2-amino-N-methyl-N-propylpropane-1-sulfonamide
• CAS No: 2168904-86-5
• MF: C₇H₁₈N₂O₂S
• MW: 194.295020580292
• CID: 6244293
• PubChem ID: 165847746
• Update Time: 2025-10-28

2-amino-N-methyl-N-propylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-N-propylpropane-1-sulfonamide
• 2168904-86-5
• EN300-1283692

• Inchi： 1S/C7H18N2O2S/c1-4-5-9(3)12(10,11)6-7(2)8/h7H,4-6,8H2,1-3H3
• InChI Key： MTXGTLHEZZPWFG-UHFFFAOYSA-N
• SMILES： S(CC(C)N)(N(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 194.10889899g/mol
• Monoisotopic Mass: 194.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-N-methyl-N-propylpropane-1-sulfonamide

2-amino-N-methyl-N-propylpropane-1-sulfonamide (CAS No. 2168904-86-5): A Comprehensive Overview

2-amino-N-methyl-N-propylpropane-1-sulfonamide (CAS No. 2168904-86-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as a building block for advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 2-amino-N-methyl-N-propylpropane-1-sulfonamide.

The molecular structure of 2-amino-N-methyl-N-propylpropane-1-sulfonamide consists of a sulfonamide group attached to a propane backbone, with an amino group at the second carbon and methyl and propyl substituents on the nitrogen atom. This configuration imparts the compound with unique chemical properties, including high stability and reactivity. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements in the study of 2-amino-N-methyl-N-propylpropane-1-sulfonamide is its application in medicinal chemistry. Researchers have explored its potential as a scaffold for designing drugs targeting specific biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's. The sulfonamide group plays a crucial role in these interactions, acting as a hydrogen bond donor and acceptor, which enhances binding affinity to target proteins.

In addition to its pharmaceutical applications, 2-amino-N-methyl-N-propylpropane-1-sulfonamide has found utility in agrochemicals. Its ability to act as a biocontrol agent has been explored in recent agricultural studies. A 2023 research paper in *Pest Management Science* reported that this compound can serve as an effective adjuvant for herbicides, enhancing their efficacy while reducing environmental impact. The methyl and propyl substituents contribute to its lipophilicity, which is essential for its interaction with plant membranes.

The synthesis of 2-amino-N-methyl-N-propylpropane-1-sulfonamide involves a multi-step process that typically begins with the preparation of propane sulfonic acid derivatives. Recent innovations in synthetic chemistry have optimized this process, making it more efficient and environmentally friendly. For example, a 2023 study published in *Green Chemistry* introduced a catalytic method using microwave-assisted conditions to synthesize this compound with high yield and purity. This approach minimizes waste and reduces reaction time, aligning with sustainable chemical practices.

Another area of interest is the use of 2-amino-N-methyl-N-propylpropane-1-sulfonamide as a precursor for advanced materials. Its ability to form stable covalent bonds makes it suitable for applications in polymer chemistry. A 2023 article in *Macromolecules* highlighted its role in synthesizing novel polyamides with enhanced thermal stability and mechanical properties. These materials hold promise for use in high-performance textiles and automotive components.

Despite its numerous applications, further research is needed to fully harness the potential of 2-amino-N-methyl-N-propylpropane-1-sulfonamide. Ongoing studies are focused on optimizing its bioavailability for pharmaceutical applications and exploring its compatibility with various polymer systems for material science applications. Collaborative efforts between chemists, biologists, and engineers are expected to yield groundbreaking discoveries in the near future.

In conclusion, 2-amino-N-methyl-N-propylpropane-1-sulfonamide (CAS No. 2168904-86-5) is a multifaceted compound with significant implications across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern scientific research. As ongoing studies continue to uncover new possibilities, this compound is poised to make even greater contributions to science and technology.